molecular formula C17H18FN5O2 B6574574 N,N-diethyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide CAS No. 1219845-14-3

N,N-diethyl-2-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Cat. No. B6574574
CAS RN: 1219845-14-3
M. Wt: 343.36 g/mol
InChI Key: YVOYHNLRMMSYKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains several functional groups, including an acetamide group (N,N-diethylacetamide), a pyrazolo[1,5-d][1,2,4]triazine group, and a 4-fluorophenyl group. These groups suggest that the compound might have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-d][1,2,4]triazine group, for example, is a bicyclic structure with nitrogen atoms at three positions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule .

Scientific Research Applications

Antitumor Activity

Quinazoline derivatives, including the compound , have demonstrated antitumor potential . Specifically, this compound exhibits inhibitory activity against the MKN45 cell line, surpassing the effectiveness of Gefitinib (a known positive control). Further studies could explore its mechanism of action and potential clinical applications.

EGFR Inhibition

Quinazolines are known to selectively inhibit epidermal growth factor receptor (EGFR) phosphorylation . Given the fluorophenyl substitution in this compound, investigating its impact on EGFR signaling pathways could provide valuable insights for cancer therapy.

Crystal Structure Studies

The single crystal X-ray diffraction analysis of this compound has confirmed its structure . Understanding its three-dimensional arrangement can aid in predicting its interactions with biological targets and guide drug design efforts.

Plant Hormone Analog

The acetamide moiety in this compound resembles the structure of indole-3-acetic acid (IAA), a plant hormone derived from tryptophan . Exploring its effects on plant growth, development, and stress responses could reveal novel applications.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it might interact with biological receptors or enzymes in the body .

Future Directions

The future research directions for this compound could involve studying its potential applications, such as its use as a pharmaceutical drug or a chemical intermediate. Further studies could also explore its physical and chemical properties, and how these properties could be manipulated for specific uses .

properties

IUPAC Name

N,N-diethyl-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18FN5O2/c1-3-21(4-2)16(24)10-22-17(25)15-9-14(20-23(15)11-19-22)12-5-7-13(18)8-6-12/h5-9,11H,3-4,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVOYHNLRMMSYKE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)CN1C(=O)C2=CC(=NN2C=N1)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18FN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-diethyl-2-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.